3-[(4-chlorobenzoyl)amino]thiophene-2-carboxylic Acid

• IUPAC Name: 3-[(4-chlorobenzoyl)amino]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H8ClNO3S/c13-8-3-1-7(2-4-8)11(15)14-9-5-6-18-10(9)12(16)17/h1-6H,(H,14,15)(H,16,17)
• InChI Key: ZRHGAUKMGQQAGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=C(SC=C2)C(=O)O)Cl
• Molecular Formula: C12H8ClNO3S
• Molecular Weight: 281.72 g/mol
• CAS No.: 675828-66-7

Description

“3-[(4-chlorobenzoyl)amino]thiophene-2-carboxylic Acid” is a derivative of thiophene, a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. The structure of some pertinent biological compounds based-thiophene can be found in the literature.

Chemical Reactions Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

Allosteric Modulation of Adenosine A1 Receptor

• Application : Identified as a pharmacophore for allosteric modulators at the adenosine A1 receptor, this compound and its derivatives show positive allosteric enhancement. Such modulation is essential in medicinal chemistry for developing treatments targeting neurological and cardiovascular diseases.
  • (Romagnoli et al., 2015)
  • (Romagnoli et al., 2012)

Synthesis of Heterocyclic Compounds

• Application : Utilized in the synthesis of diverse heterocyclic compounds, demonstrating the versatility of this compound in organic chemistry. It plays a crucial role in the development of new materials and pharmaceuticals.
  • (Corral & Lissavetzky, 1984)
  • (Schäfer et al., 1984)
  • (Sedlák et al., 2008)

Supramolecular Chemistry

• Application : Employed in the creation of supramolecular complexes. These complexes can store and release small molecules, suggesting potential applications in drug delivery and molecular storage technologies.
  • (Wakabayashi et al., 2014)

Synthesis of Novel Antimicrobial and Analgesic Agents

• Application : Foundational for synthesizing compounds with potential antimicrobial and analgesic properties. This area is significant for the development of new drugs to combat resistant strains of bacteria and manage pain.
  • (Kumara et al., 2009)
  • (Radwan et al., 2009)

Generation of CNS Depressant Activity

• Application : Basis for synthesizing derivatives with central nervous system depressant activity. This area is vital for research into new treatments for neurological disorders and conditions requiring CNS depressants.
  • (Manjunath et al., 1997)

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The current research envisions to highlight some recent and particularly remarkable examples of the synthesis of thiophene derivatives.